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Compound of Interest

Compound Name: Dibenzyl chlorophosphonate

Cat. No.: B014004 Get Quote

CAS Number: 538-37-4

This technical guide provides an in-depth overview of dibenzyl chlorophosphonate, a key

reagent in synthetic organic chemistry, particularly for the phosphorylation of nucleosides,

amino acids, and other molecules of interest in drug development.[1][2] This document is

intended for researchers, scientists, and professionals in the field of drug development, offering

a comprehensive summary of its properties, synthesis, and applications.

Core Properties
Dibenzyl chlorophosphonate is a thick, colorless oil that is known to decompose upon

standing or distillation.[1][3] It is soluble in various inert solvents such as benzene and

chloroform.[2][4] Due to its reactivity and potential for decomposition, it is often recommended

to be stored at low temperatures, such as in a freezer at -20°C, under an inert atmosphere.[2]

[4] Distillation of this compound is cautioned against as it may lead to violent decomposition.[4]
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Property Value Source

CAS Number 538-37-4 [1][2][3][5]

Molecular Formula C₁₄H₁₄ClO₃P [1][2][3][5]

Molecular Weight 296.69 g/mol [1][2][3][5]

Boiling Point
428.2 °C at 760 mmHg

(Predicted)
[2][4]

Density 1.283 g/cm³ [2]

Solubility
Soluble in Benzene, Sparingly

soluble in Chloroform
[4]

Synthesis and Experimental Protocols
Dibenzyl chlorophosphonate is typically synthesized from dibenzyl phosphite. The following

section details a common experimental protocol for its preparation.

Synthesis of Dibenzyl Chlorophosphonate from
Dibenzyl Phosphite
This protocol is adapted from a literature procedure.[3]

Materials:

Dibenzyl phosphite

Sulfuryl chloride

Toluene

8% Sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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In a flask under a nitrogen atmosphere, dissolve dibenzyl phosphite (6.08 ml) in toluene (75

ml).

To this stirred solution, add a solution of sulfuryl chloride (3.48 g) in toluene (25 ml).

Continue stirring the mixture under nitrogen for 75 minutes.

After the reaction is complete, wash the mixture with an 8% sodium bicarbonate solution (75

ml).

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the solution and evaporate the solvent to yield dibenzyl chlorophosphonate as a

colorless oil (7.75 g).

Applications in Phosphorylation
Dibenzyl chlorophosphonate is widely used as a phosphorylating agent for a variety of

substrates, including nucleosides and amino acids.[1][2] The benzyl protecting groups can be

readily removed by hydrogenolysis to yield the free phosphate.

General Workflow for Phosphorylation
The general workflow for the phosphorylation of a hydroxyl-containing compound (R-OH) using

dibenzyl chlorophosphonate is depicted below. This reaction is typically carried out in the

presence of a base to neutralize the HCl generated.

R-OH
(Substrate)

Phosphorylated Product
(Dibenzyl Phosphate Ester)

Dibenzyl Chlorophosphonate Base
(e.g., Pyridine, Triethylamine)

HCl

Neutralizes
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Caption: General workflow for phosphorylation using dibenzyl chlorophosphonate.

Synthetic Pathway Example: Synthesis of a Ribosyl
Dibenzyl Pyrophosphate Intermediate
Dibenzyl chlorophosphonate is a crucial reagent in the synthesis of complex biomolecules.

The following diagram illustrates a synthetic pathway where it is used to create a ribosyl

dibenzyl pyrophosphate, an intermediate in the synthesis of other sugar-nucleotide targets.[2]

Preparation of Phosphorylating Agent

Ribose Moiety Preparation

Coupling ReactionDibenzyl Phosphite Dibenzyl Chlorophosphonate

N-Chlorosuccinimide

Ribosyl Dibenzyl Pyrophosphate

2,3,5-Tribenzoylribose 1-Phosphate
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Caption: Synthesis of a ribosyl dibenzyl pyrophosphate intermediate.

Safety Information
Dibenzyl chlorophosphonate is a hazardous chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Hazard and Precautionary Statements
Hazard Statements: May be harmful if swallowed, causes skin irritation, and causes serious

eye irritation.[5] It is also suspected of causing genetic defects and may cause cancer.[5]
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Precautionary Statements: Keep away from heat, sparks, open flames, and hot surfaces.[5]

If swallowed, immediately call a poison center or doctor.[5] Do not induce vomiting.[5] If in

eyes, rinse cautiously with water for several minutes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibenzyl Chlorophosphonate [drugfuture.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. prepchem.com [prepchem.com]

4. DIBENZYLPHOSPHORYL CHLORIDE | 538-37-4 [chemicalbook.com]

5. Dibenzyl chlorophosphate - High purity | EN [georganics.sk]
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[https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://georganics.sk/chemical/dibenzyl-chlorophosphate/
https://georganics.sk/chemical/dibenzyl-chlorophosphate/
https://georganics.sk/chemical/dibenzyl-chlorophosphate/
https://georganics.sk/chemical/dibenzyl-chlorophosphate/
https://www.benchchem.com/product/b014004?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/dibenzyl-chlorophosphonate.html
https://www.alfa-chemistry.com/product/dibenzylphosphoryl-chloride-cas-538-37-4-285034.html
https://prepchem.com/dibenzyl-chlorophosphate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1748088.htm
https://georganics.sk/chemical/dibenzyl-chlorophosphate/
https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-and-properties
https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-and-properties
https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-and-properties
https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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